![molecular formula C19H16Cl2N2O3 B1344391 1-(2,6-dichlorobenzyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde CAS No. 1015939-98-6](/img/structure/B1344391.png)
1-(2,6-dichlorobenzyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,6-dichlorobenzyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C19H16Cl2N2O3 and its molecular weight is 391.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : This compound and its variants have been synthesized using methods like the Vilsmeier-Haack reaction, demonstrating the versatility of this approach in creating novel pyrazole derivatives (Hu, Ge, Ding, & Zhang, 2010).
- Structural Characterization : Research on the structural aspects of these compounds includes X-ray crystallography and NMR analysis, providing detailed insights into their molecular configurations (Prasath, Bhavana, Ng, & Tiekink, 2011).
Potential Biological Activities
- Antioxidant and Antimicrobial Properties : Some studies have reported on the antioxidant and antimicrobial activities of pyrazole derivatives, indicating their potential in pharmaceutical applications (Bandgar, Gawande, Bodade, Gawande, & Khobragade, 2009).
- Anticonvulsant and Analgesic Activities : Investigations into the anticonvulsant and analgesic effects of certain pyrazole analogues have shown promising results, suggesting potential therapeutic applications (Viveka, Dinesha, Shama, Naveen, Lokanath, & Nagaraja, 2015).
Chemical and Physical Properties
- Photophysical Properties : Research on the photophysical characteristics of certain pyrazole derivatives has been conducted, shedding light on their behavior in different chemical environments (Patil, Shelar, Rote, Toche, & Jachak, 2010).
- Crystal Structure Analysis : The crystal structures of various pyrazole derivatives have been extensively studied, providing insights into their molecular arrangements and interactions (Loh, Quah, Chia, Fun, Sapnakumari, Narayana, & Sarojini, 2013).
Properties
IUPAC Name |
1-[(2,6-dichlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)pyrazole-4-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16Cl2N2O3/c1-25-17-7-6-12(8-18(17)26-2)19-13(11-24)9-23(22-19)10-14-15(20)4-3-5-16(14)21/h3-9,11H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMNCFBAYXDJRRS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C=C2C=O)CC3=C(C=CC=C3Cl)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.